Cas no 1396680-80-0 (N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide)

N-(5-oxopyrrolidin-3-yl)-2-[4-(propan-2-yl)phenoxy]acetamide is a synthetic organic compound featuring a pyrrolidinone core linked to an isopropylphenoxyacetamide moiety. This structure imparts potential pharmacological relevance, particularly in targeting neurological or inflammatory pathways due to the pyrrolidinone’s affinity for enzyme modulation. The isopropylphenoxy group enhances lipophilicity, potentially improving membrane permeability and bioavailability. Its amide linkage ensures stability under physiological conditions, while the ketone functionality in the pyrrolidinone ring may facilitate interactions with biological targets. The compound’s balanced polarity and structural rigidity make it a candidate for further investigation in medicinal chemistry, particularly for CNS-active or anti-inflammatory applications. Its synthetic accessibility also supports scalable production for research purposes.
N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide structure
1396680-80-0 structure
Product Name:N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide
CAS No:1396680-80-0
MF:C15H20N2O3
MW:276.330904006958
CID:6201618
PubChem ID:71789095
Update Time:2025-06-13

N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide
    • N-(5-oxopyrrolidin-3-yl)-2-[4-(propan-2-yl)phenoxy]acetamide
    • 2-(4-isopropylphenoxy)-N-(5-oxopyrrolidin-3-yl)acetamide
    • 1396680-80-0
    • F6210-0163
    • AKOS024538889
    • N-(5-oxopyrrolidin-3-yl)-2-(4-propan-2-ylphenoxy)acetamide
    • VU0536874-1
    • Inchi: 1S/C15H20N2O3/c1-10(2)11-3-5-13(6-4-11)20-9-15(19)17-12-7-14(18)16-8-12/h3-6,10,12H,7-9H2,1-2H3,(H,16,18)(H,17,19)
    • InChI Key: AGNCSHLKBDGOHW-UHFFFAOYSA-N
    • SMILES: O=C1CC(CN1)NC(COC1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 276.14739250g/mol
  • Monoisotopic Mass: 276.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.4Ų

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N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide Related Literature

Additional information on N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide

Comprehensive Analysis of N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide (CAS 1396680-80-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide (CAS 1396680-80-0) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidinone and phenoxyacetamide structural motifs, is gaining attention for its potential applications in drug discovery and material science. With the increasing demand for novel bioactive compounds, researchers are actively exploring the synthesis, mechanism of action, and therapeutic potential of this chemical entity.

The structural complexity of N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide offers multiple sites for molecular interactions, making it a valuable scaffold in medicinal chemistry. Recent studies have focused on its potential as a protein-protein interaction inhibitor or enzyme modulator, aligning with current trends in targeted therapy development. The compound's physicochemical properties, including its solubility profile and stability under various conditions, are critical factors being investigated for formulation development.

From an industrial perspective, the synthesis of CAS 1396680-80-0 presents interesting challenges and opportunities. Optimizing the reaction yield and developing cost-effective production methods are key focus areas for manufacturers. The compound's patent landscape and regulatory status are also important considerations for companies looking to develop products containing this molecule, especially in markets with stringent pharmaceutical regulations.

Analytical characterization of N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, particularly when used as a reference standard or intermediate in pharmaceutical synthesis. The growing emphasis on quality control in chemical manufacturing has increased demand for well-characterized compounds like this one.

In the context of current research trends, this compound's potential applications in neurodegenerative disease research and metabolic disorder studies are particularly noteworthy. The scientific community is actively investigating whether the pyrrolidinone moiety could interact with specific biological targets relevant to these conditions. Such investigations align with the broader search for small molecule therapeutics that can modulate complex disease pathways.

The environmental and safety profile of CAS 1396680-80-0 is another area of ongoing research. With increasing regulatory focus on green chemistry principles, scientists are evaluating the compound's biodegradability and developing more sustainable synthesis routes. These efforts reflect the pharmaceutical industry's commitment to reducing environmental impact while maintaining research productivity.

Market analysts predict steady growth in demand for specialized chemical compounds like N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide, driven by expanding pharmaceutical R&D budgets worldwide. The compound's potential as a building block for more complex molecules makes it particularly valuable in combinatorial chemistry and library synthesis approaches that dominate modern drug discovery workflows.

For researchers working with this compound, proper storage conditions and handling protocols are essential considerations. While not classified as hazardous, maintaining compound integrity requires attention to factors such as temperature control and protection from moisture. These practical aspects are crucial for ensuring reproducible results in both academic and industrial settings.

Looking ahead, the scientific community anticipates that further studies on N-(5-oxopyrrolidin-3-yl)-2-4-(propan-2-yl)phenoxyacetamide may reveal additional applications in fields such as agricultural chemistry or material science. The versatility of its chemical structure suggests potential for modification to create derivatives with tailored properties, a strategy that has proven successful in many areas of chemical innovation.

In conclusion, CAS 1396680-80-0 represents an interesting case study in modern chemical research, combining complex synthetic challenges with promising biological potential. As investigation continues into its properties and applications, this compound is likely to remain a subject of active research and development in both academic and industrial laboratories worldwide.

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